Cas no 2172489-05-1 (1-3-(hydroxymethyl)piperidin-3-yl-4-methylcycloheptan-1-ol)

• Product Name: 1-3-(hydroxymethyl)piperidin-3-yl-4-methylcycloheptan-1-ol
• CAS No: 2172489-05-1
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5877489
• PubChem ID: 165599089
• Update Time: 2025-10-30

1-3-(hydroxymethyl)piperidin-3-yl-4-methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(hydroxymethyl)piperidin-3-yl-4-methylcycloheptan-1-ol
• EN300-1631678
• 2172489-05-1
• 1-[3-(hydroxymethyl)piperidin-3-yl]-4-methylcycloheptan-1-ol

• Inchi： 1S/C14H27NO2/c1-12-4-2-7-14(17,8-5-12)13(11-16)6-3-9-15-10-13/h12,15-17H,2-11H2,1H3
• InChI Key： OKRFPEQVQBODHJ-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)CC1)C1(CO)CNCCC1

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.5Ų

Additional information on 1-3-(hydroxymethyl)piperidin-3-yl-4-methylcycloheptan-1-ol

Comprehensive Overview of 1-3-(hydroxymethyl)piperidin-3-yl-4-methylcycloheptan-1-ol (CAS No. 2172489-05-1)

The compound 1-3-(hydroxymethyl)piperidin-3-yl-4-methylcycloheptan-1-ol (CAS No. 2172489-05-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a piperidine ring and a cycloheptane backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its hydroxymethyl and hydroxy functional groups, which are often pivotal in drug design.

In recent years, the demand for piperidine derivatives and cycloheptane-based compounds has surged, driven by their versatility in medicinal chemistry. The compound 1-3-(hydroxymethyl)piperidin-3-yl-4-methylcycloheptan-1-ol stands out due to its balanced hydrophilicity and lipophilicity, which are critical for bioavailability. This property aligns with current trends in drug development, where researchers prioritize molecules with optimal ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. Additionally, its structural complexity offers opportunities for structure-activity relationship (SAR) studies, a hot topic in modern pharmacology.

The synthesis of 1-3-(hydroxymethyl)piperidin-3-yl-4-methylcycloheptan-1-ol involves multi-step organic reactions, often requiring precise control over stereochemistry. This aligns with the growing interest in stereoselective synthesis, a field that has seen exponential growth due to the importance of chirality in drug efficacy. The compound's CAS No. 2172489-05-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its molecular formula and weight further contribute to its distinct identity in chemical databases.

From an industrial perspective, 1-3-(hydroxymethyl)piperidin-3-yl-4-methylcycloheptan-1-ol is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are exploring eco-friendly routes to produce such compounds, minimizing waste and energy consumption. This resonates with the global push toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The piperidine moiety is a common feature in many CNS-active drugs, and the addition of a hydroxymethyl group could enhance binding affinity to neural receptors. This has sparked curiosity among neuroscientists and medicinal chemists, particularly those investigating neurodegenerative diseases or pain management therapies.

In summary, 1-3-(hydroxymethyl)piperidin-3-yl-4-methylcycloheptan-1-ol (CAS No. 2172489-05-1) represents a fascinating intersection of chemistry and pharmacology. Its structural uniqueness, coupled with its potential applications in drug discovery and sustainable chemistry, makes it a compound of significant scientific and industrial value. As research progresses, it is likely to remain a focal point in discussions about innovative drug design and green synthesis methodologies.